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Compound of Interest

Compound Name:

3-[1-

(Dimethylamino)ethyl]benzaldehyd

e

CAS No.: 915924-91-3

Cat. No.: B1439553

Get Quote

Executive Summary
3-[1-(Dimethylamino)ethyl]benzaldehyde (CAS: 915924-91-3) is a critical pharmacophore

intermediate, most notably serving as a precursor to the acetylcholinesterase inhibitor

Rivastigmine (Exelon). Its structure features a reactive formyl group meta to a benzylic

dimethylamine, offering a unique "push-pull" electronic scaffold for divergent synthesis.

While traditional cross-coupling (e.g., Suzuki-Miyaura) typically employs aryl halides, this

aldehyde substrate enables a distinct class of transition-metal catalyzed C-C bond formations:

specifically, the Rhodium-catalyzed 1,2-addition of organoboron reagents. This application note

details the protocols for utilizing this aldehyde in Rh-catalyzed arylation to generate chiral

diarylmethanols—a privileged motif in CNS-active drug discovery. Additionally, we outline

reductive coupling strategies to expand the utility of this building block beyond simple reductive

amination.
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Property Specification

IUPAC Name 3-[1-(Dimethylamino)ethyl]benzaldehyde

CAS Number 915924-91-3

Molecular Weight 177.24 g/mol

Appearance
Pale yellow to amber oil (oxidizes to solid

benzoic acid derivative upon air exposure)

Solubility
Soluble in DCM, MeOH, THF, Toluene;

Sparingly soluble in water (pH dependent)

pKa (Est.) ~9.2 (Tertiary amine)

Stability

Air Sensitive: The aldehyde oxidizes to the

carboxylic acid.[1][2][3][4][5][6][7][8][9][10][11]

[12] Hygroscopic. Store under Argon at -20°C.

Critical Handling Note: The tertiary amine moiety can act as a Lewis base, potentially poisoning

coordinatively unsaturated metal catalysts (Pd, Pt). In Rhodium-catalyzed protocols, the use of

bulky phosphine ligands or higher catalyst loading is often required to mitigate amine

coordination.

Strategic Analysis: The Aldehyde as a Cross-
Coupling Partner
In the context of modern organometallic chemistry, "cross-coupling" with aldehydes extends

beyond traditional nucleophilic addition. The primary high-value transformation for this

substrate is the Rh(I)-catalyzed addition of arylboronic acids.

Mechanism of Action: Rhodium-Catalyzed 1,2-Addition
Unlike Grignard or organolithium additions, which are incompatible with the ambient moisture

and functional groups often present in late-stage intermediates, the Rh-catalyzed pathway

proceeds under mild, often aqueous conditions.

Transmetallation: The arylboronic acid transfers its aryl group to the Rh(I)-hydroxo species.
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Coordination: The aldehyde carbonyl coordinates to the electrophilic Rh center.

Insertion: The aryl group migrates from Rh to the carbonyl carbon (C-C bond formation).

Hydrolysis: The resulting Rh-alkoxide is hydrolyzed, releasing the diarylmethanol product

and regenerating the Rh-hydroxo catalyst.

Figure 1: Catalytic cycle for the Rhodium-catalyzed addition of arylboronic acids to 3-[1-
(Dimethylamino)ethyl]benzaldehyde.

Experimental Protocols
Protocol A: Rhodium-Catalyzed Asymmetric Arylation
Objective: Synthesis of chiral diarylmethanols retaining the dimethylaminoethyl side chain. This

reaction mimics the "Suzuki" coupling logic but targets the carbonyl carbon.

Reagents:

Substrate: 3-[1-(Dimethylamino)ethyl]benzaldehyde (1.0 equiv)

Coupling Partner: Arylboronic acid (1.5 equiv)

Catalyst: [Rh(acac)(C2H4)2] (3 mol%)

Ligand: (R)-BINAP or Chiral Diene (3.3 mol%)

Base/Additive: KOH (0.5 equiv) or KHF2 (2.0 equiv) if using boroxines.

Solvent: Dioxane/Water (10:1)

Step-by-Step Methodology:

Catalyst Pre-formation: In a glovebox or under Argon, charge a reaction vial with [Rh(acac)

(C2H4)2] and the chiral ligand (e.g., (R)-BINAP). Dissolve in degassed Dioxane and stir for

15 min to generate the active catalytic species.

Substrate Addition: Add the arylboronic acid (1.5 equiv) and 3-[1-
(Dimethylamino)ethyl]benzaldehyde (1.0 equiv) to the vial.
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Solvent System: Add degassed water (ratio 10:1 Dioxane:Water). Note: Water is essential for

the hydrolysis step of the catalytic cycle.

Reaction: Seal the vial and heat to 60°C for 12–16 hours.

Observation: The mixture typically turns from yellow to dark orange.

Work-up: Cool to room temperature. Dilute with EtOAc and wash with saturated NaHCO3.

Critical Step: Do not use acidic wash (e.g., HCl), as the tertiary amine product is water-

soluble at low pH. Keep pH > 9 during extraction to retain the amine in the organic phase.

Purification: Dry organic layer over Na2SO4, concentrate, and purify via silica gel

chromatography (DCM/MeOH/NH3 gradient) to isolate the diarylmethanol.

Protocol B: Reductive Cross-Coupling (McMurry Type)
Objective: Synthesis of functionalized stilbenes (alkenes) by coupling the aldehyde with a

second ketone or aldehyde.

Reagents:

Substrate: 3-[1-(Dimethylamino)ethyl]benzaldehyde[10]

Reagent: TiCl4 / Zn dust (in situ generation of low-valent Ti)

Solvent: THF (anhydrous)

Methodology:

Ti(0) Preparation: Suspend Zn dust (2.5 equiv) in THF under Argon. Add TiCl4 (1.2 equiv)

dropwise at 0°C (Exothermic!). Reflux for 2 hours to form the black Ti(0) slurry.

Coupling: Dissolve the aldehyde (and second carbonyl partner if cross-coupling) in THF and

add to the refluxing Ti slurry.

Reflux: Continue reflux for 6–12 hours.
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Quench: Cool to 0°C and quench carefully with 10% K2CO3 (aq). Avoid acid to prevent

ammonium salt formation.

Filtration: Filter through Celite to remove Titanium salts. Extract filtrate with ether.[8]

Data Summary & Troubleshooting
Issue Probable Cause Solution

Low Conversion (<20%)
Amine poisoning of Rh

catalyst.

Increase catalyst loading to 5

mol%; switch to bulky ligands

(e.g., tBu-XPhos) or protect

amine as N-oxide (reduce

later).

Protodeboronation Boronic acid instability.

Use Boronic Esters (Pinacol)

or Potassium Trifluoroborates

(Molander salts) which are

more stable.

Product Loss in Aqueous pH < 9 during workup.

The product contains a basic

amine.[7][13] Ensure aqueous

phase is pH 10-12 before

extraction.

Racemization High temperature.[8][11][13]

For asymmetric Rh-coupling,

lower temp to 40°C and extend

time; check ligand ee.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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